Cas no 1261901-24-9 (5-(3-Carboxy-4-chlorophenyl)-2-chloronicotinic acid)

• Product Name: 5-(3-Carboxy-4-chlorophenyl)-2-chloronicotinic acid
• CAS No: 1261901-24-9
• MF: C₁₃H₇Cl₂NO₄
• MW: 312.104981660843
• CID: 2762264
• PubChem ID: 53224271
• Update Time: 2025-04-21

5-(3-Carboxy-4-chlorophenyl)-2-chloronicotinic acid Chemical and Physical Properties

Names and Identifiers

• 1261901-24-9
• MFCD18318345
• DTXSID30688219
• 5-(3-CARBOXY-4-CHLOROPHENYL)-2-CHLORONICOTINIC ACID
• 5-(3-Carboxy-4-chlorophenyl)-2-chloronicotinic acid, 95%
• 5-(3-Carboxy-4-chlorophenyl)-2-chloronicotinic acid

• Inchi： 1S/C13H7Cl2NO4/c14-10-2-1-6(3-8(10)12(17)18)7-4-9(13(19)20)11(15)16-5-7/h1-5H,(H,17,18)(H,19,20)
• InChI Key： WUIIGHIBXSKSEW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(=O)O)C1C=NC(=C(C(=O)O)C=1)Cl

Computed Properties

• Exact Mass: 310.9752131Da
• Monoisotopic Mass: 310.9752131Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 87.5Ų